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Compound of Interest

Compound Name: 3-Chlorophenylacetic acid

Cat. No.: B161614 Get Quote

Essential Safety and Handling Guide for 3-
Chlorophenylacetic Acid
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Chlorophenylacetic acid, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identifier Summary

Property Value

Chemical Name 3-Chlorophenylacetic acid

CAS Number 1878-65-5[1]

Molecular Formula C₈H₇ClO₂[1][2]

Molecular Weight 170.59 g/mol [2]

Synonyms
2-(3-chlorophenyl)acetic acid, m-

Chlorophenylacetic acid[2]
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3-Chlorophenylacetic acid is a hazardous substance that can cause skin irritation, serious

eye irritation, and respiratory irritation.[2][3] Adherence to the following PPE guidelines is

mandatory to minimize exposure and ensure personal safety.

GHS Hazard Classification

Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 GHS07 Warning

H315: Causes

skin irritation[2]

[4]

Serious Eye

Damage/Eye

Irritation

2A GHS07 Warning

H319: Causes

serious eye

irritation[2][4]

Specific Target

Organ Toxicity

(Single

Exposure)

3 GHS07 Warning

H335: May

cause respiratory

irritation[2]
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Protection Type
Specific
Recommendations

Standard/Reference

Eye and Face Protection
Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 / EN

166[5]

Skin Protection

Wear impervious gloves (e.g.,

Nitrile rubber) and a lab coat or

protective suit.

General Laboratory Practice[6]

Respiratory Protection

Use a NIOSH-approved N95

dust mask or higher-level

respirator if ventilation is

inadequate or dust is

generated.

[4]

Hand Protection
Chemical-resistant gloves are

required.
[6]

Operational Plan for Safe Handling
A systematic approach to handling 3-Chlorophenylacetic acid is crucial from receipt to

disposal. The following workflow outlines the necessary steps to maintain a safe laboratory

environment.

Step-by-Step Handling Protocol

Receiving and Storage:

Upon receipt, inspect the container to ensure its integrity and verify that it is correctly

labeled.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents and strong bases.[5][7]

Keep the container tightly closed when not in use.[7] To prevent leakage, containers that

have been opened must be carefully resealed and kept upright.[7]

Preparation and Use:
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Before handling, ensure you are wearing the appropriate PPE as detailed in the table

above.

Always work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the solid form to avoid dust inhalation.[6][8]

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.[8]

After handling, wash hands and any exposed skin thoroughly.[3]

Spill and Exposure Response:

Spill: In the event of a spill, avoid breathing in the dust.[6] Wear appropriate PPE, cover

the spill with an inert absorbent material, and collect it in a sealed container for disposal.[6]

[8]

Eye Contact: If the chemical comes into contact with the eyes, rinse cautiously with water

for several minutes.[3][6] Remove contact lenses if present and easy to do so. Continue

rinsing and seek medical attention.[3][6]

Skin Contact: If the chemical comes into contact with the skin, wash with plenty of soap

and water.[3][6] If skin irritation occurs, seek medical advice.[6]

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[3][6] Call a poison center or doctor if you feel unwell.[3]

Ingestion: If swallowed, clean the mouth with water and drink plenty of water afterward.[3]

Seek medical attention if symptoms occur.[3]
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Receiving & Storage Handling & Use

Spill & Exposure Response

Waste Disposal

Inspect Container Verify Labeling Store in Cool, Dry, 
Well-Ventilated Area Don Appropriate PPEProceed to Use Use in Fume Hood Avoid Dust Generation Wash Hands After Use Collect in Labeled, 

Sealed Container
End of Use

Isolate Spill Area Wear PPE Contain & Clean Spill First Aid as Needed

Dispose via Licensed Service Follow Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Chlorophenylacetic acid.

Waste Disposal Plan
Proper disposal of 3-Chlorophenylacetic acid and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol

Waste Collection:

Collect all waste containing 3-Chlorophenylacetic acid, including unused product,

contaminated lab supplies (e.g., gloves, absorbent paper), and empty containers, in a

designated and clearly labeled hazardous waste container.[8]

Containerization:

Use a chemically resistant, sealable container for waste collection.

Ensure the waste container is kept closed except when adding waste.[8]

Disposal:

Dispose of the hazardous waste through a licensed environmental disposal service.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b161614?utm_src=pdf-body-img
https://www.benchchem.com/product/b161614?utm_src=pdf-body
https://www.benchchem.com/product/b161614?utm_src=pdf-body
https://www.benchchem.com/product/b161614?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-chlorophenylacetic-acid.htm
https://www.chemicalbook.com/msds/3-chlorophenylacetic-acid.htm
https://www.cdhfinechemical.com/images/product/msds/37_1138025877_2-ChloroPhenylaceticAcid-CASNO-2444-36-2-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of it down the drain or in regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. 3-Chlorophenylacetic acid | C8H7ClO2 | CID 15879 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. assets.thermofisher.com [assets.thermofisher.com]

4. 3-Chlorophenylacetic acid 98 1878-65-5 [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. aksci.com [aksci.com]

7. 3-chlorophenylacetic Acid | 1878-65-5 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

8. 3-Chlorophenylacetic acid - Safety Data Sheet [chemicalbook.com]

9. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
Chlorophenylacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161614#personal-protective-equipment-for-handling-
3-chlorophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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